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Unraveling Tataramide B: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tataramide B is a naturally occurring amide alkaloid first identified in the seeds of Datura

stramonium, a plant with a long history in traditional medicine. As a member of the lignan class

of compounds, Tataramide B has garnered interest for its potential pharmacological activities.

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Tataramide B, intended to serve as a foundational resource for researchers

engaged in natural product chemistry, pharmacology, and drug discovery. However, a critical

gap in the publicly available scientific literature exists regarding the detailed experimental data

for this compound. The primary research article describing its isolation and full characterization,

believed to be published in 1997, could not be retrieved, limiting the depth of information that

can be presented.

Chemical and Physical Properties
Based on available data, the fundamental properties of Tataramide B are summarized below. It

is important to note that crucial experimental data such as melting point and specific optical

rotation are not available in the accessible literature.

Table 1: Physical and Chemical Properties of Tataramide B
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Property Value Source/Comment

Molecular Formula C₃₆H₃₆N₂O₈ Supplier Data

Molecular Weight 624.69 g/mol Supplier Data

CAS Number 187655-56-7 Supplier Data

Appearance Powder Supplier Data

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Supplier Data

Melting Point Not available
Data not found in accessible

literature.

Optical Rotation Not available
Data not found in accessible

literature.

Natural Source Seeds of Datura stramonium General Literature

Structure
The chemical structure of Tataramide B is characterized by a complex amide alkaloid

framework. A definitive 2D or 3D structural representation with stereochemistry is not available

in the public domain without the original publication.

Spectroscopic Data
Detailed spectroscopic data, including ¹H-NMR, ¹³C-NMR, Mass Spectrometry (MS), and

Infrared (IR) spectra, are essential for the unambiguous identification and characterization of a

natural product. Unfortunately, specific spectral data for Tataramide B could not be located in

the currently accessible scientific databases and literature. This information is presumed to be

detailed in the original 1997 publication by Gong, X.-J., et al. in Chinese Chemical Letters.

Experimental Protocols
The lack of the primary research article detailing the isolation and structure elucidation of

Tataramide B prevents the inclusion of specific experimental protocols. A general workflow for
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the isolation of such a compound from its natural source would typically involve the following

steps.

Workflow: General Isolation and Characterization of a Natural Product
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Extraction

Purification

Structure Elucidation

Final Compound

Plant Material (Datura stramonium seeds)

Solvent Extraction (e.g., Methanol, Ethanol)

Solvent Partitioning

Column Chromatography (e.g., Silica Gel)

Preparative HPLC

Spectroscopic Analysis (NMR, MS, IR)

X-ray Crystallography (optional)

Pure Tataramide B

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8023272?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8023272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A generalized workflow for the isolation and structural elucidation of a natural product

like Tataramide B.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific studies on the biological activity and signaling pathways of

isolated Tataramide B in the public scientific literature. However, the broader class of lignans,

to which Tataramide B belongs, is known to exhibit a wide range of biological activities,

including anti-inflammatory, antioxidant, and anticancer effects. Furthermore, various extracts

from Datura stramonium have been investigated for their pharmacological properties. Any

potential biological activity of Tataramide B would need to be determined through dedicated in-

vitro and in-vivo studies.

Conclusion and Future Directions
Tataramide B remains a molecule of interest due to its origin in a medicinally significant plant

and its classification as a lignan. However, the current publicly available information is

insufficient for a comprehensive understanding of its chemical, physical, and biological

properties. The key to unlocking the full potential of Tataramide B for research and drug

development lies in accessing the original scientific literature that details its isolation and

characterization.

For researchers and scientists interested in pursuing studies on Tataramide B, the following

steps are recommended:

Locate the Primary Literature: A thorough search for the article by Gong, X.-J., et al.,

published in Chinese Chemical Letters, 8(11), pp. 969-972 (1997) is paramount.

Re-isolation and Characterization: In the absence of the original data, re-isolation of

Tataramide B from Datura stramonium seeds and a full spectroscopic characterization

would be necessary to confirm its structure and provide the foundational data for future

research.

Biological Screening: Once a pure and well-characterized sample is available, a broad

biological screening in various disease models would be essential to identify its

pharmacological potential.
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This guide will be updated as more definitive and detailed information on Tataramide B
becomes available to the scientific community.

To cite this document: BenchChem. [Physical and chemical properties of Tataramide B.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8023272#physical-and-chemical-properties-of-
tataramide-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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